molecular formula C12H9ClO2S B8318266 Methyl 5-chloro-2-phenylthiophene-3-carboxylate

Methyl 5-chloro-2-phenylthiophene-3-carboxylate

Cat. No.: B8318266
M. Wt: 252.72 g/mol
InChI Key: YLZQFVQAIIPYTP-UHFFFAOYSA-N
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Description

Methyl 5-chloro-2-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H9ClO2S and its molecular weight is 252.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClO2S

Molecular Weight

252.72 g/mol

IUPAC Name

methyl 5-chloro-2-phenylthiophene-3-carboxylate

InChI

InChI=1S/C12H9ClO2S/c1-15-12(14)9-7-10(13)16-11(9)8-5-3-2-4-6-8/h2-7H,1H3

InChI Key

YLZQFVQAIIPYTP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(SC(=C1)Cl)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-phenylthiophene-3-carboxylate and NCS in CHCl3 was added perchloric acid, followed by stirring at 50° C. for overnight. To the reaction mixture was added water, and the aqueous layer was extracted with EtOAc. The organic layer was washed with water and brine in this order, dried over MgSO4, and then concentrated under reduced pressure. The residue obtained was purified by medium-pressure preparative liquid chromatography (silica gel, YAMAZEN YFLC WPrep2XY, hexane:EtOAc) to obtain methyl 5-chloro-2-phenylthiophene-3-carboxylate as a white solid.
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